Cas no 2088312-06-3 (2-(1,3-Dioxolan-2-yl)-5-methoxybenzaldehyde)

• Product Name: 2-(1,3-Dioxolan-2-yl)-5-methoxybenzaldehyde
• CAS No: 2088312-06-3
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5560365
• PubChem ID: 139318869
• Update Time: 2025-10-31

2-(1,3-Dioxolan-2-yl)-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2088312-06-3
• EN300-37403077
• SCHEMBL21164867
• 2-(1,3-dioxolan-2-yl)-5-methoxybenzaldehyde
• 2-(1,3-Dioxolan-2-yl)-5-methoxybenzaldehyde

• Inchi： 1S/C11H12O4/c1-13-9-2-3-10(8(6-9)7-12)11-14-4-5-15-11/h2-3,6-7,11H,4-5H2,1H3
• InChI Key： RVZRAWOSAGKHDP-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC(=CC=1C=O)OC

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-(1,3-Dioxolan-2-yl)-5-methoxybenzaldehyde

Recent Advances in the Study of 2-(1,3-Dioxolan-2-yl)-5-methoxybenzaldehyde (CAS: 2088312-06-3)

2-(1,3-Dioxolan-2-yl)-5-methoxybenzaldehyde (CAS: 2088312-06-3) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique chemical structure and reactivity. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the use of 2-(1,3-Dioxolan-2-yl)-5-methoxybenzaldehyde as a precursor in the synthesis of benzodiazepine derivatives. The researchers demonstrated that this compound could be efficiently converted into a series of benzodiazepine analogs with potential anxiolytic and anticonvulsant properties. The study utilized a combination of spectroscopic techniques (NMR, IR, and MS) and X-ray crystallography to confirm the structures of the synthesized compounds. Preliminary biological assays indicated that some of these derivatives exhibited significant activity in animal models of anxiety and epilepsy.

In another study, researchers investigated the role of 2-(1,3-Dioxolan-2-yl)-5-methoxybenzaldehyde in the synthesis of chalcone derivatives, which are known for their anti-inflammatory and anticancer properties. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that chalcones derived from this aldehyde showed potent inhibitory effects on the NF-κB signaling pathway, a key regulator of inflammation and cancer progression. Molecular docking studies suggested that these compounds could bind to the active site of NF-κB, thereby blocking its activation.

Further research has also explored the potential of 2-(1,3-Dioxolan-2-yl)-5-methoxybenzaldehyde in agrochemical applications. A study in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibited strong fungicidal activity against several plant pathogens, including Fusarium oxysporum and Botrytis cinerea. The researchers attributed this activity to the ability of the compounds to disrupt fungal cell membrane integrity, as evidenced by electron microscopy and biochemical assays.

In conclusion, 2-(1,3-Dioxolan-2-yl)-5-methoxybenzaldehyde (CAS: 2088312-06-3) continues to be a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique chemical properties make it an attractive building block for the synthesis of diverse bioactive molecules. Future studies are expected to further explore its potential in drug discovery and development, as well as its applications in sustainable agriculture.